Cas no 98092-14-9 (Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH)

Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH is a synthetic peptide sequence designed for research applications, particularly in the study of protease inhibition and substrate specificity. The inclusion of statine (Sta) residues enhances its potency as a transition-state analog, making it a valuable tool for investigating enzymatic mechanisms, particularly those involving aspartyl proteases. The Nle (norleucine) substitution improves stability and resistance to oxidative degradation, while the isovaleryl cap enhances lipophilicity. This peptide is suited for biochemical assays, structural studies, and inhibitor development, offering researchers a precise and stable compound for probing protease-related pathways. Its modular design allows for further modifications to tailor specificity or activity.

Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH structure

98092-14-9 structure

Product Name:Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH

CAS No:98092-14-9

MF:C₃₉H₆₅N₅O₉

MW:747.96151137352

MDL:MFCD00238289

CID:806623

PubChem ID:13605353

Update Time:2025-06-09

Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH Chemical and Physical Properties

Names and Identifiers

- L-Alaninamide,N-(3-methyl-1-oxobutyl)-L-phenylalanyl-L-norleucyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoyl-N-[(1S)-1-[(1S)-2-carboxy-1-hydroxyethyl]-3-methylbutyl]-
- Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH
- N-(3-Methyl-1-oxobutyl)-L-phenylalanyl-L-norleucyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoyl-N-[(1S)-1-[(1S)-2-carboxy-1-hydroxyethyl]-3-methylbutyl]-L-alaninamide
- BDBM50024167
- 98092-14-9
- 3-Hydroxy-4-[2-(3-hydroxy-6-methyl-4-{2-[2-(3-methyl-butyrylamino)-3-phenyl-propionylamino]-hexanoylamino}-heptanoylamino)-propionylamino]-6-methyl-heptanoic acid
- MFCD00238289
- (6S,9S,12S,13S,17S,20S,21S)-6-benzyl-9-butyl-13,21-dihydroxy-12,20-diisobutyl-2,17-dimethyl-4,7,10,15,18-pentaoxo-5,8,11,16,19-pentaazatricosan-23-oic acid
- AKOS040754080
- CHEMBL16033
- CHEMBL3142792
- (3S,4S)-3-hydroxy-4-[[(2S)-2-[[(3S,4S)-3-hydroxy-6-methyl-4-[[(2S)-2-[[(2S)-2-(3-methylbutanoylamino)-3-phenylpropanoyl]amino]hexanoyl]amino]heptanoyl]amino]propanoyl]amino]-6-methylheptanoic acid
- MDL： MFCD00238289
- Inchi： 1S/C39H65N5O9/c1-9-10-16-28(42-39(53)31(41-34(47)19-25(6)7)20-27-14-12-11-13-15-27)38(52)44-29(17-23(2)3)32(45)21-35(48)40-26(8)37(51)43-30(18-24(4)5)33(46)22-36(49)50/h11-15,23-26,28-33,45-46H,9-10,16-22H2,1-8H3,(H,40,48)(H,41,47)(H,42,53)(H,43,51)(H,44,52)(H,49,50)/t26-,28-,29-,30-,31-,32-,33-/m0/s1
- InChI Key： WHOPFGFKWFYQSR-VJBGVNKVSA-N
- SMILES： O[C@@H](CC(N[C@@H](C)C(N[C@H]([C@H](CC(=O)O)O)CC(C)C)=O)=O)[C@H](CC(C)C)NC([C@H](CCCC)NC([C@H](CC1C=CC=CC=1)NC(CC(C)C)=O)=O)=O

Computed Properties

Exact Mass: 747.478229
Monoisotopic Mass: 747.478229
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 53
Rotatable Bond Count: 30
Complexity: 1170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 229
Surface Charge: 0
Tautomer Count: 4
XLogP3: 1.5

Experimental Properties

Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.532
Solubility: Almost insoluble (0.027 g/l) (25 º C),

Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH Security Information

Storage Condition：-15°C

Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I247390-1mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH	98092-14-9	1mg	$ 445.00	2022-06-04
TRC	I247390-2.5mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH	98092-14-9	2.5mg	$ 715.00	2022-06-04
TRC	I247390-5mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH	98092-14-9	5mg	$173.00	2023-05-18
abcr	AB477627-1 mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH; .	98092-14-9	1mg	€385.10	2023-04-20
abcr	AB477627-5 mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH; .	98092-14-9	5mg	€1,490.00	2023-04-20
SHENG KE LU SI SHENG WU JI SHU	sc-295209-1 mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH,	98092-14-9	1mg	￥2,708.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-295209A-5 mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH,	98092-14-9	5mg	￥10,905.00	2023-07-11
TRC	I247390-25mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH	98092-14-9	25mg	$ 27000.00	2023-09-07
TRC	I247390-50mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH	98092-14-9	50mg	$1378.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-295209-1mg	Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH,	98092-14-9	1mg	￥2708.00	2023-09-05